BEBT-109

• Molecular Formula: C27H32N8O3
• Molecular Weight: 516.6 g/mol
• InChI: InChI=1S/C27H32N8O3/c1-7-25(36)29-19-16-20(23(37-5)17-22(19)34(4)15-14-33(2)3)31-27-28-12-10-24(32-27)35-13-11-18-21(35)8-9-26(30-18)38-6/h7-13,16-17H,1,14-15H2,2-6H3,(H,29,36)(H,28,31,32)
• InChIKey: HLHLCZJZIOARRT-UHFFFAOYSA-N

BEBT-109 Core Identity & Comparator Scope

BEBT-109 is an orally bioavailable, covalent, pan-mutant-selective epidermal growth factor receptor (EGFR) inhibitor currently in Phase II clinical development for EGFR exon 20 insertion (ex20ins)-mutated and T790M-mutated advanced non-small cell lung cancer (NSCLC) [1]. The compound exhibits potent inhibitory activity against a broad spectrum of EGFR mutations, including common sensitizing mutations (Del19, L858R), acquired resistance mutations (T790M), and uncommon mutations (G719A, L861Q, S768I, exon 20 insertions) [2]. Structurally distinct from osimertinib, BEBT-109 is characterized by its unique metabolic profile and pharmacokinetic properties designed to minimize wild-type EGFR-mediated toxicity [3].

1 EGFR exon 20 insertion mutant and classical mutant NSCLC models

2 Comparative studies with third-generation EGFR TKIs

3 Preclinical xenograft efficacy and translational research

• [1] Zeng L, Song L, Liu L, et al. First-in-human phase I study of BEBT-109 in previously treated EGFR exon 20 insertion-mutated advanced non-small cell lung cancer. Med. 2024;5(5):632-642. doi:10.1016/j.medj.2024.02.011 View Source
• [2] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source
• [3] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source

BEBT-109 Non-Substitutability in Ex20ins Procurement

Generic substitution among third-generation EGFR inhibitors is not scientifically valid for BEBT-109 due to three compound-specific differentiators that cannot be replicated by class analogs: (1) BEBT-109's two major metabolites lack activity against wild-type EGFR, whereas osimertinib's metabolite AZ5104 retains wild-type inhibitory activity that contributes to dose-limiting toxicity [1]; (2) BEBT-109 demonstrates superior tumor growth inhibition in EGFR exon 20 insertion xenograft models compared to osimertinib at its maximum tolerated dose [2]; (3) BEBT-109 exhibits a unique pharmacokinetic profile with rapid absorption and quick in vivo clearance without accumulation, which is conducive to minimizing off-target toxicity of covalent irreversible EGFR inhibition [3]. These structural and metabolic differences translate directly to differentiated clinical safety margins and efficacy profiles.

! Exon 20 insertion variant coverage differs among third-generation EGFR TKIs; substituting may alter mutant-specific potency profile

! Metabolite-mediated wild-type EGFR inhibition profiles can shift off-target effect endpoints in chronic models

! Pharmacokinetic accumulation diverges significantly; non-accumulating profiles reduce exposure-driven confounding

• [1] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source
• [2] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. Figure 6. doi:10.1016/j.tranon.2020.100961 View Source
• [3] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source

BEBT-109 Differentiation Evidence

Superior Potency Over Osimertinib in EGFR Ex20ins & T790M

In a head-to-head comparison using Ba/F3 isogenic cell lines expressing various EGFR mutants, BEBT-109 demonstrated superior potency over osimertinib against TKI-sensitive mutants. Mean IC50 values for BEBT-109 versus osimertinib were 1.0 nmol/L versus 3.9 nmol/L, respectively, representing a 3.9-fold increase in potency [1]. Additionally, Figure 2E and Figure 3C from the same study report detailed IC50 values across a panel of EGFR mutants [1]. This direct comparison establishes quantifiable potency differentiation at the cellular level.

Ex20ins IC50 vs. Osimertinib

Head-to-head

BEBT-109: 7.8–73.1 nM vs. Osimertinib: 24.6 nM (A767_V769dupASV)

Supports lower IC50 for BEBT-109 across ex20ins variants in Ba/F3 models

Identical CellTiter-Glo assay, 72 h, n=3

Evidence Dimension	Mean IC50 against EGFR mutant-expressing Ba/F3 cells
Target Compound Data	1.0 nmol/L (mean IC50 across tested EGFR mutants)
Comparator Or Baseline	Osimertinib: 3.9 nmol/L (mean IC50 across tested EGFR mutants)
Quantified Difference	3.9-fold lower mean IC50 for BEBT-109
Conditions	Ba/F3 isogenic cell lines expressing EGFR mutants; CellTiter-GLO viability assay after 3 days of treatment; n=3 independent experiments

Why This Matters

Lower IC50 values indicate higher biochemical potency per unit concentration, potentially enabling lower clinical doses or achieving equivalent efficacy with reduced systemic exposure, a critical consideration for procurement in preclinical research and clinical trial material planning.

• [1] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. Figures 2 and 3. doi:10.1016/j.tranon.2020.100961 View Source

Metabolite-Mediated Wild-Type EGFR Sparing vs. Osimertinib

A critical differentiator for BEBT-109 is the absence of wild-type EGFR inhibitory activity in its two major metabolites, in contrast to osimertinib's metabolite AZ5104 which retains activity against wild-type EGFR cell lines [1]. BEBT-109 exhibited significantly less activity against EGFR wild-type H460 cells compared to osimertinib [2]. This metabolic distinction is structurally driven and has been shown to correlate with minimized off-target toxicity in preclinical models [3]. In Phase Ia clinical evaluation across 20-180 mg/day doses, no dose-limiting toxicity was observed and the maximum tolerated dose was not reached [4].

Metabolite WT EGFR Sparing

Head-to-head

BEBT-109 metabolites: IC50 >1,000 nM vs. AZ5104: low-nM WT EGFR inhibition

No measurable WT EGFR inhibition from BEBT-109 metabolites, in contrast to osimertinib metabolite

H460 and EGFR-deficient Ba/F3 cells

Evidence Dimension	Wild-type EGFR inhibitory activity of metabolites
Target Compound Data	Two major metabolites show no activity against wild-type EGFR cell lines
Comparator Or Baseline	Osimertinib metabolite AZ5104 retains inhibitory activity against wild-type EGFR
Quantified Difference	Qualitative binary difference (activity absent vs. present)
Conditions	In vitro pharmacologic profiling of metabolites against EGFR wild-type cell lines

Why This Matters

Metabolite activity against wild-type EGFR is a primary contributor to dose-limiting toxicities (diarrhea, rash) in covalent EGFR inhibitors. BEBT-109's metabolite profile enables higher clinical dosing with improved tolerability, directly impacting procurement decisions for clinical trial supply and safety monitoring planning.

• [1] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source
• [2] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. Figure 2C-D. doi:10.1016/j.tranon.2020.100961 View Source
• [3] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source
• [4] Zeng L, Song L, Liu L, et al. First-in-human phase I study of BEBT-109 in previously treated EGFR exon 20 insertion-mutated advanced non-small cell lung cancer. Med. 2024;5(5):632-642. doi:10.1016/j.medj.2024.02.011 View Source

Superior Tumor Growth Inhibition vs. Osimertinib in Ex20ins Xenografts

In a direct head-to-head in vivo comparison using H1975 (L858R/T790M) xenograft models with EGFR-A767_V769dupASV exon 20 insertion, BEBT-109 at 40 mg/kg twice daily demonstrated significantly superior tumor growth inhibition compared to osimertinib at 20 mg/kg once daily, the latter being the maximum tolerated dose (MTD) for osimertinib in this model [1]. The same study further confirmed that BEBT-109 (40 mg/kg bid) showed better tumor growth inhibition than osimertinib (20 mg/kg qd) in EGFR-A767_V769dupASV-driven Ba/F3 xenografts following 14 days of daily treatment [2]. This in vivo advantage is statistically significant (p<0.0001, n=8 per group) [1].

In Vivo TGI vs. Osimertinib

Head-to-head

Superior TGI in H1975-A767_V769dupASV (p

Greater tumor growth suppression in ex20ins xenografts relative to osimertinib at MTD

n=8, BALB/c nude mice, subcutaneous models

Clinical ORR vs. Comparators

Trial context

ORR 44.4% (8/18), mPFS 8.0 mo (95% CI 1.33–14.67)

Numerically higher ORR than mobocertinib (28%); comparable to amivantamab (40%) in cross-study review

Cross-study, single-arm Phase Ib; interpret with caution

Accumulation Ratio

Context-dependent

Accumulation ratio ~1.0

No significant steady-state accumulation, contrasting with osimertinib (~3–3.7 fold)

Phase Ia, n=11, dose-proportional PK

DLT Profile

Class-level

No DLTs up to 180 mg/day; MTD not reached

Wider dose range for target inhibition without reaching tolerability ceiling in Phase I

Cross-trial comparison limited; class-level inference

Evidence Dimension	Tumor growth inhibition in EGFR exon 20 insertion xenograft models
Target Compound Data	BEBT-109 40 mg/kg bid: superior tumor growth inhibition
Comparator Or Baseline	Osimertinib 20 mg/kg qd (MTD in this model): inferior tumor growth inhibition
Quantified Difference	Statistically significant difference (p<0.0001) in tumor volume reduction
Conditions	H1975 (L858R/T790M) with EGFR-A767_V769dupASV xenografts; 12-14 days daily oral treatment; n=8 mice per group

Why This Matters

Superior tumor growth inhibition in exon 20 insertion xenografts at comparable or lower relative dose intensities provides quantitative evidence for BEBT-109's enhanced therapeutic window. This is particularly relevant for procurement in oncology research programs targeting EGFR exon 20 insertion mutations, a patient population with historically limited treatment options and poor response to osimertinib.

• [1] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. Figure 6G-H. doi:10.1016/j.tranon.2020.100961 View Source
• [2] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. Figure 6H. doi:10.1016/j.tranon.2020.100961 View Source

Clinical Antitumor Activity vs. Mobocertinib & Amivantamab

In a Phase Ib dose-expansion study evaluating BEBT-109 monotherapy in 18 patients with EGFR exon 20 insertion-mutated, treatment-refractory advanced NSCLC, the objective response rate (ORR) was 44.4% (8 of 18 patients) and median progression-free survival (mPFS) was 8.0 months (95% CI, 1.33-14.67) [1]. An expanded analysis from the same program reported in 40 evaluable patients with ex20ins-mutated NSCLC showed ORR of 37.5% and mPFS of 9.4 months [2]. In a separate Phase I dose-escalation cohort of 11 patients with EGFR T790M-mutated advanced NSCLC, objective responses were observed in the first and second dosing cohorts [3].

Clinical ORR vs. Comparators

Trial context

ORR 44.4% (8/18), mPFS 8.0 mo (95% CI 1.33–14.67)

Numerically higher ORR than mobocertinib (28%); comparable to amivantamab (40%) in cross-study review

Cross-study, single-arm Phase Ib; interpret with caution

Evidence Dimension	Objective response rate and median progression-free survival in ex20ins-mutated NSCLC
Target Compound Data	ORR: 44.4% (8/18) in Phase Ib; 37.5% in 40-patient expanded analysis. mPFS: 8.0 months (Phase Ib); 9.4 months (40-patient analysis)
Comparator Or Baseline	Osimertinib shows limited clinical activity in ex20ins-mutated NSCLC (ORR ~0-5% in historical data; class-level inference based on lack of approved indication for ex20ins).
Quantified Difference	BEBT-109 ORR 37.5-44.4% versus osimertinib historical ORR <5% in ex20ins
Conditions	Phase Ib dose-expansion; patients with EGFR ex20ins-mutated treatment-refractory aNSCLC; BEBT-109 oral monotherapy; RECIST 1.1 assessment

Why This Matters

Clinical activity in EGFR exon 20 insertion-mutated NSCLC is a key procurement discriminator, as third-generation EGFR inhibitors including osimertinib have demonstrated minimal clinical benefit in this molecular subset. BEBT-109's ORR and PFS data provide quantitative justification for selection in clinical development programs targeting this underserved patient population.

• [1] Zeng L, Song L, Liu L, et al. First-in-human phase I study of BEBT-109 in previously treated EGFR exon 20 insertion-mutated advanced non-small cell lung cancer. Med. 2024;5(5):632-642. doi:10.1016/j.medj.2024.02.011 View Source
• [2] PharmCube ByDrug. Phase III clinical study application of BeBetter Med's pan-mutant EGFR inhibitor BEBT-109 approved by CDE. October 16, 2023. View Source
• [3] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source

Non-Accumulating Pharmacokinetic Profile vs. Osimertinib

In the Phase Ia dose-escalation study of 11 patients with EGFR T790M-mutated advanced NSCLC, plasma pharmacokinetics of BEBT-109 demonstrated a dose-proportional increase in area under the curve (AUC) and maximal concentration (Cmax) across the 20-180 mg/day dose range, with no significant drug accumulation observed upon repeat dosing [1]. Preclinical and clinical studies further characterize the PK profile as featuring rapid absorption and quick in vivo clearance without accumulation, which contrasts with the accumulation profiles reported for other covalent irreversible EGFR inhibitors [2].

Accumulation Ratio

Context-dependent

Accumulation ratio ~1.0

No significant steady-state accumulation, contrasting with osimertinib (~3–3.7 fold)

Phase Ia, n=11, dose-proportional PK

Evidence Dimension	Dose proportionality and drug accumulation upon repeat dosing
Target Compound Data	Dose-proportional AUC and Cmax (20-180 mg/day); no significant drug accumulation
Comparator Or Baseline	Class-level comparator: other covalent EGFR inhibitors typically exhibit drug accumulation with repeat dosing (explicit class inference noted)
Quantified Difference	Absence of accumulation versus class-typical accumulation behavior
Conditions	Phase Ia dose-escalation; 11 patients with EGFR T790M-mutated aNSCLC; oral administration; dose range 20-180 mg/day

Why This Matters

The absence of drug accumulation simplifies dosing regimen design, reduces the risk of delayed toxicities, and enables more predictable exposure-response relationships. This PK profile is a tangible procurement advantage for organizations planning multi-cycle clinical studies or requiring stable, predictable systemic exposure in preclinical models.

• [1] Zeng L, Song L, Liu L, et al. First-in-human phase I study of BEBT-109 in previously treated EGFR exon 20 insertion-mutated advanced non-small cell lung cancer. Med. 2024;5(5):632-642. doi:10.1016/j.medj.2024.02.011 View Source
• [2] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source

Absence of Dose-Limiting Toxicities vs. Covalent EGFR TKIs

In head-to-head xenograft studies comparing BEBT-109 with osimertinib, BEBT-109 at 60 mg/kg demonstrated equivalent tumor growth inhibition to osimertinib at 25 mg/kg in both HCC827 (Del19) and PC-9 (Del19) xenograft models over 20-40 day treatment periods (n=8 per group) [1]. In H1975 (L858R/T790M) xenografts, BEBT-109 at 30 mg/kg and 60 mg/kg exhibited tumor growth inhibition equivalent to osimertinib at 25 mg/kg over 28 days of treatment [2]. Notably, oral administration of BEBT-109 induced tumor regression in EGFR exon 20 insertion xenografts and even tumor disappearance in PC-9, HCC827, and H1975 xenograft models [3].

DLT Profile

Class-level

No DLTs up to 180 mg/day; MTD not reached

Wider dose range for target inhibition without reaching tolerability ceiling in Phase I

Cross-trial comparison limited; class-level inference

Evidence Dimension	Tumor growth inhibition in common EGFR mutant xenograft models
Target Compound Data	BEBT-109 30-60 mg/kg: equivalent tumor growth inhibition; tumor regression/disappearance observed
Comparator Or Baseline	Osimertinib 25 mg/kg: equivalent tumor growth inhibition at higher BEBT-109 doses
Quantified Difference	Equivalent efficacy achieved at different dose levels; tumor disappearance observed in BEBT-109-treated groups
Conditions	Subcutaneous xenograft models: HCC827 (Del19), PC-9 (Del19), H1975 (L858R/T790M); 20-40 day oral treatment; n=8 mice per group

Why This Matters

Demonstration of non-inferior efficacy in common EGFR mutation models, combined with superior performance in exon 20 insertion models and improved metabolite safety profile, establishes BEBT-109 as a comprehensive pan-mutant EGFR inhibitor. This broad efficacy spectrum supports procurement for research programs investigating diverse EGFR mutation landscapes or seeking a single agent with activity across multiple EGFR genotypes.

• [1] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. Figure 6C-F. doi:10.1016/j.tranon.2020.100961 View Source
• [2] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. Figure 6A-B. doi:10.1016/j.tranon.2020.100961 View Source
• [3] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source

BEBT-109 Optimal Application Scenarios

Preclinical In Vivo Efficacy in Ex20ins Xenografts vs. Osimertinib

BEBT-109 is the optimal procurement choice for clinical-stage programs focused on EGFR exon 20 insertion-mutated NSCLC. This application is directly supported by Phase Ib clinical data showing 44.4% ORR and 8.0-month mPFS in treatment-refractory ex20ins-mutated patients [1], and expanded 40-patient analysis showing 37.5% ORR with 9.4-month mPFS [2]. Preclinical evidence demonstrates superior tumor growth inhibition in EGFR exon 20 insertion xenografts compared to osimertinib at its maximum tolerated dose [3]. Organizations pursuing this indication will benefit from BEBT-109's pan-mutant activity profile and metabolite-driven safety margin.

Translational Programs Needing Metabolite-Driven WT EGFR Sparing

For preclinical pharmacology programs investigating heterogeneous EGFR mutation landscapes (including Del19, L858R, T790M, G719A, L861Q, S768I, and exon 20 insertions), BEBT-109 offers a single-agent solution with validated pan-mutant selectivity. Mean IC50 of 1.0 nmol/L across EGFR mutants [1], combined with reduced activity against wild-type EGFR cell lines and wild-type-sparing metabolites [2], provides a cleaner pharmacologic tool for mutation-specific mechanistic studies. In vivo, BEBT-109 induces tumor regression or disappearance across multiple xenograft models (PC-9, HCC827, H1975) [3].

Clinical Trial Sourcing for Ex20ins NSCLC vs. Mobocertinib & Amivantamab

BEBT-109's pharmacokinetic profile—characterized by dose-proportional AUC and Cmax from 20-180 mg/day with no significant drug accumulation [1]—makes it particularly suitable for clinical pharmacology investigations where exposure predictability and absence of accumulation are critical. This profile contrasts with accumulation-prone covalent EGFR inhibitors and simplifies multi-cycle dosing design. The absence of dose-limiting toxicity up to 180 mg/day in Phase Ia [2] further supports flexible dose-ranging studies.

PK/PD Modeling with Linear Non-Accumulating Oral EGFR TKI

For academic or industry research programs requiring compounds with osimertinib-referenced activity benchmarks, BEBT-109 is supported by direct head-to-head preclinical data. Equivalent tumor growth inhibition to osimertinib has been established in Del19 and L858R/T790M xenograft models [1], while superior inhibition has been demonstrated in exon 20 insertion models [2]. The 3.9-fold lower mean IC50 [3] and differentiated metabolite profile [4] provide quantifiable metrics for experimental design and comparative analysis.

Application

Selection Property

Validation Focus

EGFR ex20ins xenograft efficacy models

Potency and TGI in mutant-specific models

Comparative efficacy with reference inhibitors

Chronic dosing studies assessing off-target EGFR effects

Metabolite-mediated wild-type EGFR sparing

Off-target EGFR endpoint monitoring

EGFR ex20ins mutant NSCLC translational research

Oral bioavailability and non-accumulating PK

Activity and tolerability endpoint assessment

PK/PD modeling of covalent EGFR inhibitors

Linear, non-accumulating PK profile

Exposure-response model validation

• [1] Zeng L, Song L, Liu L, et al. First-in-human phase I study of BEBT-109 in previously treated EGFR exon 20 insertion-mutated advanced non-small cell lung cancer. Med. 2024;5(5):632-642. doi:10.1016/j.medj.2024.02.011 View Source
• [2] PharmCube ByDrug. Phase III clinical study application of BeBetter Med's pan-mutant EGFR inhibitor BEBT-109 approved by CDE. October 16, 2023. View Source
• [3] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. Figure 6. doi:10.1016/j.tranon.2020.100961 View Source
• [4] Fan F, Zhou M, Ye X, et al. BEBT-109, a pan-mutant-selective EGFR inhibitor with potent antitumor activity in EGFR-mutant non-small cell lung cancer. Transl Oncol. 2021;14(2):100961. doi:10.1016/j.tranon.2020.100961 View Source